Cas no 2411329-51-4 (tert-butyl 3-{2-(2E)-4-(dimethylamino)but-2-enamidoethoxy}pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-{2-(2E)-4-(dimethylamino)but-2-enamidoethoxy}pyrrolidine-1-carboxylate
• CAS No: 2411329-51-4
• MF: C₁₇H₃₁N₃O₄
• MW: 341.445744752884
• CID: 5357386
• PubChem ID: 146098143
• Update Time: 2025-05-21

tert-butyl 3-{2-(2E)-4-(dimethylamino)but-2-enamidoethoxy}pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z3952174790
• Tert-butyl 3-[2-[[(E)-4-(dimethylamino)but-2-enoyl]amino]ethoxy]pyrrolidine-1-carboxylate
• tert-butyl 3-{2-[(2E)-4-(dimethylamino)but-2-enamido]ethoxy}pyrrolidine-1-carboxylate
• tert-butyl 3-{2-(2E)-4-(dimethylamino)but-2-enamidoethoxy}pyrrolidine-1-carboxylate

• Inchi： 1S/C17H31N3O4/c1-17(2,3)24-16(22)20-11-8-14(13-20)23-12-9-18-15(21)7-6-10-19(4)5/h6-7,14H,8-13H2,1-5H3,(H,18,21)/b7-6+
• InChI Key： PTVDAEQGKDLEFY-VOTSOKGWSA-N
• SMILES： O(CCNC(/C=C/CN(C)C)=O)C1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 444
• XLogP3: 0.8
• Topological Polar Surface Area: 71.1

Additional information on tert-butyl 3-{2-(2E)-4-(dimethylamino)but-2-enamidoethoxy}pyrrolidine-1-carboxylate

tert-butyl 3-{2-(2E)-4-(dimethylamino)but-2-enamidoethoxy}pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 2411329-51-4, commonly referred to as tert-butyl 3-{2-(2E)-4-(dimethylamino)but-2-enamidoethoxy}pyrrolidine-1-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a tert-butyl group, a pyrrolidine ring, and a carboxylate moiety, along with a dimethylamino substituent. These structural features contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of tert-butyl pyrrolidine carboxylates in drug delivery systems. The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, is known for its ability to enhance the bioavailability of pharmaceutical agents. The tert-butyl group, on the other hand, serves as a protecting group in many synthetic processes, ensuring stability during chemical transformations. Furthermore, the presence of the dimethylamino group introduces additional functionality, such as increased lipophilicity, which is crucial for optimizing drug absorption.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrrolidine core. This is followed by the introduction of the tert-butyl carboxylate group and subsequent modifications to incorporate the dimethylamino substituent. Researchers have employed various strategies to optimize the synthesis pathway, including the use of microwave-assisted reactions and catalytic systems to improve reaction efficiency and yield.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents. For instance, its ability to act as a prodrug carrier has been explored in recent studies. The enamine functionality within its structure allows for controlled drug release mechanisms, making it an attractive candidate for targeted drug delivery systems. Additionally, its compatibility with biological systems has been validated through in vitro and in vivo studies, further underscoring its potential in pharmacology.

Another area where this compound has demonstrated significant potential is in materials science. Its unique combination of structural features makes it an ideal candidate for use in polymer synthesis and surface modification applications. The dimethylamino group contributes to its ability to form strong intermolecular interactions, which are essential for creating robust materials with tailored properties.

Recent advancements in computational chemistry have also provided deeper insights into the molecular behavior of this compound. Molecular dynamics simulations have revealed that the tert-butyl pyrrolidine carboxylate structure exhibits remarkable stability under physiological conditions, which is critical for its intended applications in biomedicine. Furthermore, quantum chemical calculations have shed light on its electronic properties, enabling researchers to predict its reactivity in various chemical environments.

In conclusion, tert-butyl 3-{2-(2E)-4-(dimethylamino)but-2-enamidoethoxy}pyrrolidine-1-carboxylate represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.